DIBUTYLMALATE
DIBUTYLMALATE
Dibutyl malate, also known as dibutyl tartrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Dibutyl malate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dibutyl malate is primarily located in the cytoplasm. Outside of the human body, dibutyl malate can be found in fruits. This makes dibutyl malate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1587-18-4
VCID:
VC0072075
InChI:
InChI=1S/C12H22O5/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h10,13H,3-9H2,1-2H3
SMILES:
CCCCOC(=O)CC(C(=O)OCCCC)O
Molecular Formula:
C12H22O5
Molecular Weight:
246.3 g/mol
DIBUTYLMALATE
CAS No.: 1587-18-4
Main Products
VCID: VC0072075
Molecular Formula: C12H22O5
Molecular Weight: 246.3 g/mol
| CAS No. | 1587-18-4 |
|---|---|
| Product Name | DIBUTYLMALATE |
| Molecular Formula | C12H22O5 |
| Molecular Weight | 246.3 g/mol |
| IUPAC Name | dibutyl 2-hydroxybutanedioate |
| Standard InChI | InChI=1S/C12H22O5/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h10,13H,3-9H2,1-2H3 |
| Standard InChIKey | PDSCSYLDRHAHOX-UHFFFAOYSA-N |
| SMILES | CCCCOC(=O)CC(C(=O)OCCCC)O |
| Canonical SMILES | CCCCOC(=O)CC(C(=O)OCCCC)O |
| Description | Dibutyl malate, also known as dibutyl tartrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Dibutyl malate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dibutyl malate is primarily located in the cytoplasm. Outside of the human body, dibutyl malate can be found in fruits. This makes dibutyl malate a potential biomarker for the consumption of this food product. |
| PubChem Compound | 95385 |
| Last Modified | Nov 11 2021 |
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